Cas no 1807077-84-4 (3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine)

• Product Name: 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine
• CAS No: 1807077-84-4
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4874741
• Update Time: 2025-10-29

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-1-5-6(7(10)11)4(2-13)3-14-8(5)12/h3,7H,1H2
• InChI Key： WIXCOEOJHZHUJI-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(F)F)C(C#N)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine

Comprehensive Overview of 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS No. 1807077-84-4)

3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine (CAS No. 1807077-84-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique functional groups, including a chloromethyl moiety, a cyano group, a difluoromethyl substituent, and an iodo atom at the 2-position. These features make it a versatile intermediate for synthesizing complex molecules, particularly in drug discovery and crop protection applications.

The compound's structural complexity and reactivity have made it a subject of interest in medicinal chemistry and material science. Researchers are exploring its potential as a building block for small-molecule inhibitors targeting enzymes and receptors involved in diseases such as cancer and inflammatory disorders. Its difluoromethyl group, in particular, is valued for its ability to modulate pharmacokinetic properties, enhancing metabolic stability and bioavailability—a key consideration in modern drug design.

In the agrochemical sector, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine is investigated for its role in developing novel pesticides and herbicides. The cyano and halogenated substituents contribute to its bioactivity, offering potential solutions for resistant pest strains. This aligns with the growing demand for sustainable agriculture solutions, a trending topic in global forums addressing food security and environmental impact.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core allows for diverse derivatization strategies. Its iodo substituent enables cross-coupling reactions (e.g., Suzuki or Sonogashira couplings), while the chloromethyl group facilitates nucleophilic substitutions—critical for creating structure-activity relationship (SAR) libraries. Such versatility explains its prominence in high-throughput screening campaigns and fragment-based drug discovery.

Recent advancements in AI-driven molecular design have further amplified interest in this compound. Computational models predict its utility in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, addressing challenges like protein degradation and target selectivity. These applications resonate with current searches for "next-generation therapeutics" and "precision medicine tools," highlighting its relevance in cutting-edge research.

Quality control of CAS No. 1807077-84-4 requires stringent analytical protocols, including HPLC, NMR, and mass spectrometry, to ensure purity for sensitive applications. Suppliers often emphasize Good Manufacturing Practice (GMP)-grade production to meet pharmaceutical standards—a critical factor for researchers querying "reliable heterocyclic compound suppliers" or "scalable synthetic routes."

Environmental and safety profiles of this compound are also under scrutiny, reflecting the broader shift toward green chemistry principles. Studies focus on optimizing synthetic routes to minimize waste and energy consumption, aligning with regulatory trends and ESG (Environmental, Social, and Governance) metrics—a hotspot for institutional investors and R&D stakeholders.

In summary, 3-(Chloromethyl)-5-cyano-4-(difluoromethyl)-2-iodopyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications across life sciences and advanced materials, combined with its adaptability to emerging technologies like AI-augmented discovery, position it as a compound of enduring scientific and industrial value.